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Compound of Interest

Compound Name: N-Methylformamide-d5

Cat. No.: B12062043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of N-Methylformamide-d5
(NMF-d5), a deuterated isotopologue of N-Methylformamide (NMF). Its primary utility lies in its

application as a high-polarity, aprotic solvent for Nuclear Magnetic Resonance (NMR)

spectroscopy and as an isotopic tracer in metabolic or mechanistic studies. This guide details

its physicochemical properties, primary applications, a general experimental protocol for its use

in NMR, and essential safety information.

Physicochemical and Isotopic Properties
N-Methylformamide-d5 is the deuterated form of NMF where five hydrogen atoms have been

replaced by deuterium atoms.[1] This isotopic substitution is crucial for its application in ¹H

NMR, as it renders the solvent transparent in the proton spectrum, allowing for clear

observation of the analyte's signals. Key quantitative properties are summarized below.

Table 1: Summary of Physicochemical Properties
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Property Value Source(s)

CAS Number 863653-47-8 [1][2]

Molecular Formula C₂D₅NO (or DCONDCD₃)

Molecular Weight 64.10 g/mol [3]

Isotopic Purity ≥98 atom % D

Appearance Colorless liquid [1]

Density
1.011 g/cm³ (at 20°C for non-

deuterated)
[4]

Boiling Point
182.5 - 201°C (Predicted/for

non-deuterated)
[1][5][6]

Melting Point -3.2°C (for non-deuterated) [5][6]

Flash Point
~81.5 - 111°C (Predicted/for

non-deuterated)
[1][5][7]

| Solubility | Miscible in water (for non-deuterated) |[8] |

Molecular Structure and Isotopic Relationship
The structure of NMF-d5 is analogous to NMF, featuring a peptide-like bond that results in a

high rotational barrier between the carbonyl carbon and the nitrogen atom.[8] The replacement

of hydrogen with deuterium does not significantly alter the molecular geometry or its properties

as a solvent.

Caption: Molecular structure of N-Methylformamide-d5 (DCONDCD₃).

The relationship between NMF and its deuterated form is fundamental to its application.

Isotopic labeling provides a powerful tool for scientists.
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Isotopologue Relationship

N-Methylformamide
(C₂H₅NO)

CAS: 123-39-7

N-Methylformamide-d5
(C₂D₅NO)

CAS: 863653-47-8

Isotopic Substitution
(H → D)

Click to download full resolution via product page

Caption: Relationship between N-Methylformamide and its d5-isotopologue.

Applications in Research and Development
The primary application of N-Methylformamide-d5 is as a deuterated solvent in NMR

spectroscopy. Its high polarity makes it suitable for dissolving a wide range of organic

compounds, peptides, and other polar molecules that are insoluble in less polar solvents like

chloroform-d or benzene-d6.

Key applications include:

NMR Solvent: Its main use is as a medium for high-resolution NMR analysis of polar

analytes.[1] The deuterium nuclei have a much smaller magnetic moment than protons,

resulting in a "silent" solvent background in ¹H NMR spectra.

Isotopic Labeling: NMF-d5 can be used as a source of deuterium in synthetic chemistry to

introduce isotopic labels into molecules.[1] This is valuable for tracing metabolic pathways or

elucidating reaction mechanisms.

Reaction Medium: As a deuterated analog of NMF, it can serve as a solvent for monitoring

chemical reactions in situ via NMR without interference from solvent protons.
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Experimental Protocol: NMR Sample Preparation
This section outlines a standard, generalized procedure for preparing a sample for ¹H NMR

analysis using N-Methylformamide-d5.

Materials:

Analyte (solid or liquid)

N-Methylformamide-d5 (CAS: 863653-47-8)

NMR tube (5 mm standard)

Pipettes

Vortex mixer

Analytical balance

Methodology:

Analyte Preparation: Accurately weigh approximately 1-10 mg of the solid analyte directly

into the NMR tube. If the analyte is a liquid, use a pipette to add 1-10 µL.

Solvent Addition: Add approximately 0.5-0.7 mL of N-Methylformamide-d5 to the NMR tube

using a clean pipette. The final volume should be sufficient to cover the NMR instrument's

detection coils (typically a height of ~4-5 cm).

Dissolution: Cap the NMR tube securely and vortex or gently agitate it until the analyte is

completely dissolved. A brief application of sonication may aid in the dissolution of poorly

soluble samples.

Transfer and Analysis: Carefully insert the NMR tube into the spinner turbine, ensuring the

correct depth. Place the assembly into the NMR spectrometer's magnet.

Data Acquisition: Proceed with instrument-specific procedures for locking onto the deuterium

signal of NMF-d5, shimming to homogenize the magnetic field, and acquiring the proton

NMR spectrum.
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Caption: General experimental workflow for NMR sample preparation.

Safety and Handling
N-Methylformamide-d5 shares the same toxicological profile as its non-deuterated

counterpart. It is classified as a substance that may damage fertility or an unborn child and is

harmful in contact with skin.[4][9] Strict adherence to safety protocols is mandatory.
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Table 2: Hazard Information

Category Information Source(s)

GHS Pictograms

GHS07 (Health Hazard),
GHS08 (Serious Health
Hazard)

[9]

Signal Word Danger [9][10]

Hazard Statements

H312: Harmful in contact with

skin.H360D: May damage the

unborn child.

[4][11]

| Precautionary Statements | P280: Wear protective gloves/protective clothing/eye

protection.P302 + P352: IF ON SKIN: Wash with plenty of soap and water.P308 + P313: IF

exposed or concerned: Get medical advice/attention.P405: Store locked up. |[4][7] |

Handling Recommendations:

Use this chemical only in a well-ventilated area, preferably within a chemical fume hood.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.[7][11]

Avoid contact with skin, eyes, and clothing.[5]

Store in a tightly closed container in a cool, dry place away from incompatible materials such

as strong oxidizing agents, acids, and bases.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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